Medphalan
Medphalan
Tiny needles (from methanol). (NTP, 1992)
Merphalan is a monocarboxylic acid.
Sarcolysin is the isomeric form of melphalan, with alkylating activity. Sarcolysin crosslinks DNA, thereby causing an inhibition in DNA replication and eventually a reduction in cellular proliferation.
Merphalan can cause cancer according to an independent committee of scientific and health experts.
An alkylating nitrogen mustard that is used as an antineoplastic in the form of the levo isomer - MELPHALAN, the racemic mixture - MERPHALAN, and the dextro isomer - MEDPHALAN; toxic to bone marrow, but little vesicant action; potential carcinogen.
Merphalan is a monocarboxylic acid.
Sarcolysin is the isomeric form of melphalan, with alkylating activity. Sarcolysin crosslinks DNA, thereby causing an inhibition in DNA replication and eventually a reduction in cellular proliferation.
Merphalan can cause cancer according to an independent committee of scientific and health experts.
An alkylating nitrogen mustard that is used as an antineoplastic in the form of the levo isomer - MELPHALAN, the racemic mixture - MERPHALAN, and the dextro isomer - MEDPHALAN; toxic to bone marrow, but little vesicant action; potential carcinogen.
Brand Name:
Vulcanchem
CAS No.:
13045-94-8
VCID:
VC20862229
InChI:
InChI=1S/C13H18Cl2N2O2/c14-5-7-17(8-6-15)11-3-1-10(2-4-11)9-12(16)13(18)19/h1-4,12H,5-9,16H2,(H,18,19)
SMILES:
C1=CC(=CC=C1CC(C(=O)O)N)N(CCCl)CCCl
Molecular Formula:
C13H18Cl2N2O2
Molecular Weight:
305.20 g/mol
Medphalan
CAS No.: 13045-94-8
Cat. No.: VC20862229
Molecular Formula: C13H18Cl2N2O2
Molecular Weight: 305.20 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Tiny needles (from methanol). (NTP, 1992) Merphalan is a monocarboxylic acid. Sarcolysin is the isomeric form of melphalan, with alkylating activity. Sarcolysin crosslinks DNA, thereby causing an inhibition in DNA replication and eventually a reduction in cellular proliferation. Merphalan can cause cancer according to an independent committee of scientific and health experts. An alkylating nitrogen mustard that is used as an antineoplastic in the form of the levo isomer - MELPHALAN, the racemic mixture - MERPHALAN, and the dextro isomer - MEDPHALAN; toxic to bone marrow, but little vesicant action; potential carcinogen. |
|---|---|
| CAS No. | 13045-94-8 |
| Molecular Formula | C13H18Cl2N2O2 |
| Molecular Weight | 305.20 g/mol |
| IUPAC Name | 2-amino-3-[4-[bis(2-chloroethyl)amino]phenyl]propanoic acid |
| Standard InChI | InChI=1S/C13H18Cl2N2O2/c14-5-7-17(8-6-15)11-3-1-10(2-4-11)9-12(16)13(18)19/h1-4,12H,5-9,16H2,(H,18,19) |
| Standard InChI Key | SGDBTWWWUNNDEQ-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC(=CC=C1C[C@H](C(=O)O)N)N(CCCl)CCCl |
| SMILES | C1=CC(=CC=C1CC(C(=O)O)N)N(CCCl)CCCl |
| Canonical SMILES | C1=CC(=CC=C1CC(C(=O)O)N)N(CCCl)CCCl |
| Melting Point | 356 to 358 °F (decomposes) (NTP, 1992) |
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